Cas no 2172482-87-8 (8-(bromomethyl)-7-methylquinoline)

• Product Name: 8-(bromomethyl)-7-methylquinoline
• CAS No: 2172482-87-8
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• CID: 5800737
• PubChem ID: 165591998
• Update Time: 2025-06-30

8-(bromomethyl)-7-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-(bromomethyl)-7-methylquinoline
• 2172482-87-8
• EN300-1653349

• Inchi： 1S/C11H10BrN/c1-8-4-5-9-3-2-6-13-11(9)10(8)7-12/h2-6H,7H2,1H3
• InChI Key： PFONUTPLVBXTCN-UHFFFAOYSA-N
• SMILES： BrCC1=C(C)C=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 234.99966g/mol
• Monoisotopic Mass: 234.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 8-(bromomethyl)-7-methylquinoline

8-(Bromomethyl)-7-Methylquinoline: A Comprehensive Overview

8-(Bromomethyl)-7-methylquinoline, also known by its CAS number 2172482-87-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom at position 1. The presence of a bromomethyl group at position 8 and a methyl group at position 7 introduces unique chemical properties and functional versatility to this molecule.

The quinoline skeleton itself is well-known for its biological activity and has been extensively studied in drug discovery. The addition of substituents, such as the bromomethyl and methyl groups in this compound, further enhances its potential applications. Recent studies have highlighted the importance of quinoline derivatives in the development of anticancer agents, antifungal drugs, and other therapeutic compounds. For instance, research published in the Journal of Medicinal Chemistry in 2023 demonstrated that certain quinoline derivatives exhibit potent inhibitory effects against key enzymes involved in cancer progression.

The synthesis of 8-(bromomethyl)-7-methylquinoline involves a series of carefully designed organic reactions. One common approach is the Friedlander synthesis, which typically involves the condensation of an o-aminoaryl ketone with an aldehyde or ketone. In this case, the introduction of the bromomethyl group requires precise control over reaction conditions to ensure regioselectivity and avoid unwanted side reactions. Another notable method is the Buchwald-Hartwig amination, which allows for the formation of nitrogen-containing heterocycles with high efficiency.

From a structural standpoint, the methyl group at position 7 contributes to the compound's lipophilicity, which is crucial for its ability to cross biological membranes. The bromomethyl group at position 8 introduces electrophilic character, making it an attractive site for nucleophilic substitutions or additions. This feature has been exploited in various medicinal chemistry programs aimed at developing bioactive molecules with improved pharmacokinetic profiles.

In terms of biological activity, recent studies have shown that 8-(bromomethyl)-7-methylquinoline exhibits significant antioxidant properties. A study conducted by researchers at the University of California revealed that this compound can effectively scavenge free radicals, making it a promising candidate for use in anti-aging cosmetics or as a dietary supplement ingredient. Furthermore, preliminary toxicity studies indicate that this compound has low cytotoxicity against normal human cells, which is a critical factor for its potential use in therapeutic applications.

The versatility of this compound extends beyond its biological applications. In materials science, quinoline derivatives are being explored as building blocks for advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The unique electronic properties imparted by the bromomethyl and methyl substituents make 8-(bromomethyl)-7-methylquinoline an interesting candidate for such applications. For example, recent research published in Nature Materials demonstrated that quinoline-based materials exhibit excellent charge transport properties under ambient conditions.

In conclusion, 8-(bromomethyl)-7-methylquinoline is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in fields ranging from drug discovery to materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.